4-(4-Phenyloxane-4-carbonyl)-1-(pyridin-3-yl)piperazin-2-one
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Description
4-(4-Phenyloxane-4-carbonyl)-1-(pyridin-3-yl)piperazin-2-one is a useful research compound. Its molecular formula is C21H23N3O3 and its molecular weight is 365.433. The purity is usually 95%.
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Scientific Research Applications
Coordination Chemistry and Structural Dynamics
The study by Hawes et al. (2016) explores the coordination chemistry and structural dynamics of a long and flexible piperazine-derived ligand in the synthesis of coordination polymer materials with Co(II), Cd(II), and Ag(I) ions. This research demonstrates the ligand's ability to adopt linear conformations and provide long metal-metal bridging distances, which are crucial for understanding the geometric distortions observed in network geometries due to the mismatch of edge lengths. The flexibility and multifunctional nature of the ligand molecule underscore its potential in constructing materials with specific structural features and physical properties, including the ability to undergo rapid structural rearrangements in response to environmental changes, such as guest molecule exchange (Hawes et al., 2016).
Photocatalysis in Metal-Organic Frameworks
Wang et al. (2014) synthesized two novel Anderson-type polyoxometalates (POMs)-based metal-organic frameworks (MOFs) employing isomeric bis(pyridylformyl)piperazine ligands. These complexes exhibit distinct 3D structures with varied topologies, facilitated by the different coordination modes of POM polyanions and the ligands. The study highlights the significant role of the ligand's coordination behavior in the construction of MOFs and their photocatalytic activities, particularly in the degradation of methylene blue under various light irradiations. This research illustrates the potential of utilizing specific ligand designs for enhancing the photocatalytic efficiency of MOFs (Wang et al., 2014).
Synthesis and Characterization of Ligands and Complexes
Research by Bharati et al. (2013) focuses on the synthesis and characterization of new Ni(II) complexes involving pyridine-4-carbonyl-hydrazine carbodithioate and other related ligands. The study provides detailed insights into the complexes' crystal structures, revealing the importance of nitrogen and sulfur donor sites in forming chelate rings and achieving distorted square planar geometry. The thermal and quantum chemical analysis presented in this study contributes to a deeper understanding of the complexes' stability and reactivity, which are essential for their potential applications in various fields (Bharati et al., 2013).
Properties
IUPAC Name |
4-(4-phenyloxane-4-carbonyl)-1-pyridin-3-ylpiperazin-2-one |
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InChI |
InChI=1S/C21H23N3O3/c25-19-16-23(11-12-24(19)18-7-4-10-22-15-18)20(26)21(8-13-27-14-9-21)17-5-2-1-3-6-17/h1-7,10,15H,8-9,11-14,16H2 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMGUDOUSASFJQJ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(C2=CC=CC=C2)C(=O)N3CCN(C(=O)C3)C4=CN=CC=C4 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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